Cas no 1807067-32-8 (Ethyl 2-cyano-3-methyl-5-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-3-methyl-5-(trifluoromethoxy)benzoate
• CAS No: 1807067-32-8
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5000722
• Update Time: 2025-10-24

Ethyl 2-cyano-3-methyl-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-methyl-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H10F3NO3/c1-3-18-11(17)9-5-8(19-12(13,14)15)4-7(2)10(9)6-16/h4-5H,3H2,1-2H3
• InChI Key： XMPIPLGEOORUSF-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OCC)C(C#N)=C(C)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-methyl-5-(trifluoromethoxy)benzoate

Research Brief on Ethyl 2-cyano-3-methyl-5-(trifluoromethoxy)benzoate (CAS: 1807067-32-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyano-3-methyl-5-(trifluoromethoxy)benzoate (CAS: 1807067-32-8) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This ester derivative, characterized by its trifluoromethoxy and cyano functional groups, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, positioning it as a molecule of interest for further investigation.

The synthesis of Ethyl 2-cyano-3-methyl-5-(trifluoromethoxy)benzoate typically involves multi-step organic reactions, including esterification and cyanation processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research and industrial applications. Its structural features, particularly the electron-withdrawing trifluoromethoxy group, contribute to its stability and reactivity, which are critical for its utility in medicinal chemistry.

In pharmaceutical research, Ethyl 2-cyano-3-methyl-5-(trifluoromethoxy)benzoate has been explored as a building block for the development of novel bioactive molecules. Preliminary studies suggest that its incorporation into larger molecular frameworks can enhance binding affinity to specific biological targets, such as enzymes or receptors involved in disease pathways. For instance, derivatives of this compound have shown inhibitory activity against certain kinases, which are key players in cancer and inflammatory diseases. These findings highlight its potential as a scaffold for drug design.

Beyond its pharmaceutical applications, Ethyl 2-cyano-3-methyl-5-(trifluoromethoxy)benzoate has also been investigated in agrochemical research. Its structural motifs are similar to those found in pesticides and herbicides, and early-stage studies indicate that it may serve as a precursor for developing new crop protection agents. The trifluoromethoxy group, in particular, is known to improve the bioavailability and environmental stability of agrochemicals, making this compound a valuable candidate for further exploration.

Recent publications have also delved into the mechanistic aspects of Ethyl 2-cyano-3-methyl-5-(trifluoromethoxy)benzoate's reactivity. Quantum chemical calculations and experimental studies have provided insights into its electronic structure and reaction pathways, which are essential for optimizing its use in synthetic chemistry. These studies underscore the importance of understanding the compound's behavior at the molecular level to unlock its full potential in various applications.

In conclusion, Ethyl 2-cyano-3-methyl-5-(trifluoromethoxy)benzoate (CAS: 1807067-32-8) represents a versatile and promising compound in the fields of chemical biology and pharmaceuticals. Its unique structural features and demonstrated biological activities make it a subject of ongoing research, with potential implications for drug discovery, agrochemical development, and beyond. Future studies will likely focus on expanding its applications and refining synthetic methodologies to enhance its utility in these domains.